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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Ozone Depletion Potential

(ODP) of various chlorofluorocarbons (CFCs). It delves into the quantitative data, the

experimental methodologies used for their determination, and the underlying chemical

pathways of ozone destruction. This document is intended to serve as a detailed resource for

the scientific community.

Introduction to Ozone Depletion Potential
The Ozone Depletion Potential (ODP) of a chemical is a measure of its relative ability to

destroy stratospheric ozone. The reference chemical for this scale is trichlorofluoromethane

(CFC-11), which is assigned an ODP of 1.0. The ODP is a crucial metric for assessing the

environmental impact of ozone-depleting substances (ODSs) and is used to regulate these

compounds under international agreements like the Montreal Protocol. The ODP of a

substance is determined by several factors, including its atmospheric lifetime, the number of

chlorine or bromine atoms it contains, and the efficiency of the catalytic cycles in which these

halogens participate.

Quantitative Comparison of CFCs
The following table summarizes the Ozone Depletion Potential and atmospheric lifetimes of

several key chlorofluorocarbons. These values are based on scientific assessments and

provide a clear comparison of the relative ozone-destroying capabilities of these compounds.
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Compound Chemical Formula
Atmospheric Lifetime

(years)

Ozone Depletion

Potential (ODP)

CFC-11 CCl₃F 45 1.0

CFC-12 CCl₂F₂ 100 1.0

CFC-113 C₂Cl₃F₃ 85 0.8

CFC-114 C₂Cl₂F₄ 190 1.0

CFC-115 C₂ClF₅ 1700 0.6

Source: U.S. Environmental Protection Agency

Methodologies for ODP Determination
The Ozone Depletion Potential of a compound is not directly measured but is calculated using

complex two- and three-dimensional atmospheric models. These models simulate the transport

of the substance into the stratosphere and the chemical reactions it undergoes. The accuracy

of these models is highly dependent on precise kinetic and photochemical data obtained from

laboratory experiments.

The overall workflow for determining the ODP of a substance is outlined below:

Experimental & Computational Inputs

Modeling & Calculation Output

Kinetic Studies

Atmospheric Lifetime Calculation

Spectroscopic Analysis

Atmospheric Chemical Transport ModelComputational Chemistry ODP Calculation ODP Value
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Workflow for the determination of Ozone Depletion Potential (ODP).

Experimental Protocols
The rate at which a CFC reacts with other atmospheric species, particularly the hydroxyl radical

(OH), determines its atmospheric lifetime. Two common techniques for measuring these gas-

phase reaction rates are Flash Photolysis-Resonance Fluorescence and the Discharge-Flow

technique.

Flash Photolysis-Resonance Fluorescence (FP-RF)

Radical Generation: A precursor gas (e.g., H₂O) is photolyzed by a short, intense pulse of

ultraviolet light from a flash lamp or laser to produce the desired radical (e.g., OH).

Reaction Initiation: The generated radicals are mixed with the CFC of interest in a

temperature-controlled reaction cell.

Radical Detection: The concentration of the radical is monitored over time using resonance

fluorescence. A light source excites the radical to a higher electronic state, and the

subsequent fluorescence is detected by a photomultiplier tube.

Data Analysis: The decay of the fluorescence signal is proportional to the loss of the radical.

By measuring the decay rate at different concentrations of the CFC, the bimolecular rate

constant for the reaction can be determined.

Discharge-Flow Technique

Radical Generation: A precursor gas is passed through a microwave discharge to generate a

continuous flow of radicals.

Reactant Introduction: The CFC is introduced into the main flow tube at a specific point

through a movable injector.

Reaction Zone: The reaction between the radical and the CFC occurs in the flow tube.
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Detection: The concentration of the radical is measured at a fixed point downstream of the

injector using techniques like mass spectrometry or laser-induced fluorescence.

Kinetic Measurement: By varying the position of the movable injector, the reaction time is

changed. The rate constant is determined from the decay of the radical concentration as a

function of injector position (and thus reaction time) and the concentration of the CFC.

The efficiency with which a molecule absorbs infrared radiation is important for both its

atmospheric lifetime (due to photolysis) and its global warming potential. Fourier-Transform

Infrared (FTIR) Spectroscopy is the standard method for measuring the infrared absorption

cross-sections of gases.

Fourier-Transform Infrared (FTIR) Spectroscopy Protocol

Sample Preparation: A gas cell of a known path length is filled with a precise concentration of

the CFC, often diluted in a non-absorbing buffer gas like nitrogen.

Background Spectrum: A background spectrum is recorded with the cell filled only with the

buffer gas to account for any absorption by the instrument optics or the buffer gas itself.

Sample Spectrum: The infrared beam is passed through the gas cell containing the CFC

sample, and the resulting interferogram is recorded.

Fourier Transform: The interferogram is mathematically converted into a high-resolution

infrared spectrum using a Fourier transform.

Data Analysis: The absorbance of the CFC is determined from the sample and background

spectra. The absorption cross-section is then calculated using the Beer-Lambert law, which

relates absorbance to the concentration of the substance, the path length of the cell, and the

absorption cross-section.

Chemical Pathway of Ozone Depletion by CFCs
The destruction of stratospheric ozone by CFCs is a catalytic process, meaning a single

chlorine atom can destroy thousands of ozone molecules before it is removed from the

stratosphere. The process can be broken down into three main stages: initiation, propagation,

and termination.
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The following diagram illustrates the catalytic cycle of ozone depletion initiated by the

photolysis of a CFC, using CFC-11 (CCl₃F) as an example.

Initiation

Propagation (Catalytic Cycle)

Termination

CCl₃F (CFC-11)

Cl• (Chlorine Radical) •CCl₂FO₃ (Ozone)

Step 1

CH₄ (Methane)

UV Light (hν)

Photolysis

O₂ (Oxygen)ClO• (Chlorine Monoxide) O (Oxygen Atom)

NO₂ (Nitrogen Dioxide)

Regenerates Cl• O2_2
O₂

HCl (Hydrogen Chloride)ClONO₂ (Chlorine Nitrate)
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Catalytic cycle of ozone depletion initiated by CFC-11.

Initiation: In the stratosphere, high-energy ultraviolet (UV) radiation breaks the carbon-chlorine

bond in the CFC molecule, releasing a highly reactive chlorine atom (a free radical).

Propagation: The chlorine atom then participates in a catalytic cycle:

The chlorine atom reacts with an ozone molecule (O₃), taking an oxygen atom to form

chlorine monoxide (ClO•) and leaving an ordinary oxygen molecule (O₂).

The chlorine monoxide radical then reacts with a free oxygen atom (O), which is present in

the stratosphere, to form another oxygen molecule (O₂) and regenerate the chlorine atom

(Cl•).

This regenerated chlorine atom is then free to destroy another ozone molecule, continuing the

catalytic cycle.

Termination: The catalytic cycle can be terminated when the chlorine radical reacts with other

atmospheric molecules to form stable compounds that do not react with ozone, such as

hydrogen chloride (HCl) and chlorine nitrate (ClONO₂). These molecules act as reservoirs for

chlorine, but the chlorine can be released again to re-enter the catalytic cycle.

Conclusion
The Ozone Depletion Potential is a critical tool for quantifying the impact of CFCs and other

ozone-depleting substances on the stratospheric ozone layer. The determination of ODP is a

rigorous process that combines precise laboratory measurements with sophisticated

atmospheric modeling. A thorough understanding of the experimental protocols and the

underlying chemical mechanisms is essential for the continued monitoring and regulation of

substances that threaten the Earth's protective ozone layer.

To cite this document: BenchChem. [A Technical Guide to the Ozone Depletion Potential of
Chlorofluorocarbons]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1202741#comparing-the-ozone-depletion-potential-
of-cfcs]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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